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Compound of Interest

Compound Name: 5-Fluoro-3-iodo-pyridin-2-ol

cat. No.: 81393405

An In-depth Technical Guide to the Safe Handling of 5-Fluoro-3-iodo-pyridin-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluoro-3-iodo-pyridin-2-ol is a halogenated pyridine derivative with the chemical formula
CsHsFINO and a molecular weight of 238.99 g/mol . Its unique structure, featuring fluorine,
iodine, and a hydroxyl group on a pyridine ring, makes it a valuable building block in medicinal
chemistry and drug discovery.[1] The presence of multiple functional groups allows for diverse
chemical modifications, positioning it as a key intermediate in the synthesis of complex
molecules with potential therapeutic applications.[2] However, the same reactivity that makes
this compound synthetically useful also necessitates a thorough understanding of its potential
hazards and the implementation of rigorous safety protocols. This guide provides a
comprehensive overview of the safety and handling procedures for 5-Fluoro-3-iodo-pyridin-2-
ol, grounded in established safety principles and data.

Hazard Identification and Classification

A critical first step in the safe handling of any chemical is a complete understanding of its
inherent hazards. 5-Fluoro-3-iodo-pyridin-2-ol is classified under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals.

GHS Classification:

e Pictogram: GHS07 (Exclamation Mark)
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» Signal Word:Warning
e Hazard Class: Acute Toxicity 4, Oral
e Hazard Statement: H302 - Harmful if swallowed

While the primary classification points to oral toxicity, the structural alerts from related
halogenated pyridines suggest that researchers should also anticipate potential for skin, eye,
and respiratory tract irritation.[3][4] The presence of iodine and fluorine substituents can
influence the compound's reactivity and toxicological profile.[1]

Comprehensive Risk Mitigation and Handling
Protocol

A proactive approach to safety involves a multi-layered strategy encompassing engineering
controls, personal protective equipment, and standardized handling procedures. The causality
behind these measures is rooted in minimizing exposure through all potential routes: inhalation,
ingestion, and dermal contact.

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate the researcher from the chemical hazard.
e Fume Hood: All handling of 5-Fluoro-3-iodo-pyridin-2-ol in its solid, powdered form must be

conducted within a certified chemical fume hood. This is critical to prevent the inhalation of
fine particulates.

» Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are
diluted and removed.

o Safety Equipment: An operational eyewash station and safety shower must be readily
accessible in the immediate vicinity of the workstation.[4][5] This is a mandatory precaution
for responding to accidental eye or skin contact.

Personal Protective Equipment (PPE): Essential
Individual Protection
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The appropriate selection and use of PPE is non-negotiable.

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166 regulations.[5] A face shield should be considered if
there is a significant risk of splashing.

¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn. Inspect gloves for any
signs of degradation or puncture before use.

o Lab Coat: A full-length laboratory coat should be worn to protect street clothes and prevent
skin exposure.

» Respiratory Protection: If engineering controls are insufficient or if there is a risk of
generating significant dust, a NIOSH/MSHA or European Standard EN 149 approved
respirator with a particulate filter is recommended.[5]

Standard Operating Procedure for Handling Solid 5-
Fluoro-3-iodo-pyridin-2-ol

This step-by-step protocol is designed to be a self-validating system for safe handling.

e Preparation:
o Confirm that the fume hood is operational and the sash is at the appropriate height.
o Don all required PPE.

o Assemble all necessary equipment (spatula, weigh boat, reaction vessel) inside the fume
hood.

e Handling the Compound:
o Before opening, visually inspect the container for any damage.

o Carefully open the container, avoiding any sudden movements that could aerosolize the
solid powder.
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o Use a clean spatula to carefully transfer the desired amount of the compound to a weigh
boat or directly into the reaction vessel.

o Avoid creating dust during transfer. If dust is generated, allow it to settle within the fume
hood before proceeding.

e Post-Handling:

[¢]

Securely close the container of 5-Fluoro-3-iodo-pyridin-2-ol.

o Clean any residual powder from the spatula and work surface within the fume hood using
a suitable solvent and absorbent material.

o Dispose of contaminated materials (weigh boat, wipes) in a designated hazardous waste
container.

o Remove gloves and wash hands thoroughly with soap and water.[6]

Storage and Stability

Proper storage is crucial to maintain the integrity of the compound and prevent hazardous
situations.

o Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

o Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[4]
Halogenated compounds can react vigorously with these materials.

» Light Sensitivity: The compound is noted to be light-sensitive.[4][5] Store in an opaque
container or in a dark location to prevent degradation.

Emergency Response Procedures

In the event of an exposure or spill, a rapid and informed response is critical.

First-Aid Measures

o If Swallowed: Call a POISON CENTER or doctor/physician immediately.[5] Rinse mouth with
water. Do NOT induce vomiting.
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e If Inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing.[5] Seek medical attention if you feel unwell.

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes.[5] Remove contaminated clothing.

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek
immediate medical attention.

Accidental Release Measures

o Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid breathing dust
and wear full PPE.[4][6]

o Containment and Cleanup:
o Prevent the material from entering drains or waterways.[6]

o For a dry spill, carefully sweep or shovel the material into a suitable, labeled container for
disposal.[5][7] Avoid generating dust.

o Clean the spill area thoroughly with a damp cloth or absorbent material.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[4]

e Hazardous Combustion Products: Thermal decomposition can produce toxic and corrosive
fumes, including carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOXx),
hydrogen fluoride (HF), and hydrogen iodide (HI).[4][5]

» Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Disposal Considerations
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5-Fluoro-3-iodo-pyridin-2-ol and any contaminated materials must be treated as hazardous
waste.

e Procedure: Dispose of the waste in accordance with all applicable federal, state, and local
environmental regulations.[5]

» Professional Service: It is highly recommended to use a licensed professional waste disposal
service for the disposal of this chemical.[3]

Data Summary and Visualization
Safety and Handling Data Table
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Parameter

Information

Source(s)

CAS Number

1186311-05-6

Molecular Formula

CsHsFINO

GHS Pictogram

GHSO07 (Exclamation Mark)

Signal Word

Warning

Hazard Statement

H302: Harmful if swallowed

Personal Protective Equipment

Safety goggles, chemical-

resistant gloves, lab coat

[5]

Engineering Controls

Chemical fume hood, good
ventilation, eyewash/safety

shower

[4]115]

Storage

Cool, dry, well-ventilated,
tightly sealed, protected from
light

[4]115]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases

[4]

First Aid (Ingestion)

Call POISON CENTER or

doctor. Rinse mouth.

[5]

Fire Extinguishing Media

Water spray, CO2, dry
chemical, alcohol-resistant

foam

[4]

Disposal

As hazardous waste via a

licensed disposal service

[5]i8]

Logical Workflow for Safe Chemical Handling
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Caption: Risk mitigation workflow for handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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